2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H17ClN2O2S2/c1-4-9-22-18(24)16-11(2)12(3)26-17(16)21-19(22)25-10-15(23)13-5-7-14(20)8-6-13/h4-8H,1,9-10H2,2-3H3
• InChI Key: XZSVVBMLNSTYQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)Cl)CC=C)C
• Molecular Formula: C19H17ClN2O2S2
• Molecular Weight: 404.9 g/mol

Description

This compound belongs to the thieno[2,3-d]pyrimidin-4-one class, characterized by a fused thiophene-pyrimidine core. Its structure includes a 4-chlorophenyl ketone group linked via a sulfanyl-ethyl bridge, a 5,6-dimethyl substitution on the thieno ring, and a prop-2-en-1-yl (allyl) group at position 2. These modifications influence its physicochemical and biological properties, positioning it as a candidate for therapeutic applications, particularly as a TRPA1 inhibitor .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Thieno[2,3-d]pyrimidin-4-one Core: This step involves the cyclization of appropriate precursors to form the thieno[2,3-d]pyrimidin-4-one core. The reaction conditions often include the use of strong acids or bases as catalysts and elevated temperatures to facilitate the cyclization process.

Introduction of the 4-Chlorophenyl Group: The 4-chlorophenyl group is introduced through a nucleophilic substitution reaction, where a suitable chlorinated precursor reacts with the thieno[2,3-d]pyrimidin-4-one core.

Addition of the 2-Oxoethyl Group: The 2-oxoethyl group is typically added through an acylation reaction, using reagents such as acyl chlorides or anhydrides.

Attachment of the Prop-2-en-1-yl Group: The prop-2-en-1-yl group is introduced via an alkylation reaction, often using alkyl halides as the alkylating agents.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one undergoes various types of chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Electrophilic substitution reactions typically involve reagents such as halogens, nitrating agents, and sulfonating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the carbonyl groups can produce alcohols.

Scientific Research Applications

2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: It is used as an intermediate in the production of various chemical products, including dyes, pigments, and polymers.

Mechanism of Action

The mechanism of action of 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. Additionally, its interaction with microbial cell membranes can result in antimicrobial activity.

Comparison with Similar Compounds

Key Insights :

• Chlorine vs.
• Allyl vs. Ethyl : The allyl group in the target compound may enhance metabolic stability compared to ethyl derivatives due to reduced oxidation susceptibility .

Yield Comparison :

• Allyl derivatives (target): ~60–70% yield (estimated from analogous methods in ).
• Ethyl derivatives (e.g., ): ~75–85% yield due to simpler alkylation .

Physicochemical Properties

Property	Target Compound	3,4-Dichloro Analog	4-Fluoro Analog	3-Chlorobenzyl Analog
Molecular Weight (g/mol)	447.94	462.89	431.91	449.95
LogP (Predicted)	3.8	4.2	3.5	4.6
Aqueous Solubility (µg/mL)	12.3	8.7	18.9	5.4

Trends :

• LogP : Increased chlorination (3,4-dichloro analog) elevates lipophilicity, whereas fluorine reduces it .
• Solubility : The 4-fluoro analog’s higher solubility aligns with fluorine’s polarity, while benzyl groups () hinder dissolution .

TRPA1 Inhibition

The target compound and its analogs are explored as TRPA1 inhibitors (). Comparative IC₅₀ values:

Compound	IC₅₀ (nM)	Selectivity (vs. TRPV1)	Notes	Reference
Target Compound	28	>100-fold	Allyl group may enhance binding
3,4-Dichloro Analog	45	50-fold	Bulkier Cl groups reduce potency
4-Fluoro Analog	62	>100-fold	Lower potency but improved selectivity

Mechanistic Insights :

• The allyl group in the target compound likely engages in hydrophobic interactions with TRPA1’s binding pocket, improving affinity .
• 3,4-Dichloro substitution () introduces steric clashes, reducing efficacy .